4-(3-Fluorophenyl)-5-methyl-2-piperidin-4-yl-1,3-thiazole

• IUPAC Name: 4-(3-fluorophenyl)-5-methyl-2-piperidin-4-yl-1,3-thiazole
• InChI: InChI=1S/C15H17FN2S/c1-10-14(12-3-2-4-13(16)9-12)18-15(19-10)11-5-7-17-8-6-11/h2-4,9,11,17H,5-8H2,1H3
• InChI Key: WQPNCAALGSVEKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)C2CCNCC2)C3=CC(=CC=C3)F
• Molecular Formula: C15H17FN2S
• Molecular Weight: 276.4 g/mol

Description

4-(3-Fluorophenyl)-5-methyl-2-piperidin-4-yl-1,3-thiazole is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of thiazole derivatives, which have been studied for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 4-(3-Fluorophenyl)-5-methyl-2-piperidin-4-yl-1,3-thiazole is not fully understood. However, it has been proposed that this compound acts by modulating the activity of neurotransmitters such as serotonin, noradrenaline, and dopamine. It has also been suggested that this compound may exert its neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects
Studies have shown that this compound can cross the blood-brain barrier and accumulate in the brain. This compound has been reported to increase the levels of neurotransmitters such as serotonin and dopamine in the brain, which are associated with mood regulation. Additionally, this compound has been shown to reduce oxidative stress and inflammation in the brain, which are implicated in the pathogenesis of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(3-Fluorophenyl)-5-methyl-2-piperidin-4-yl-1,3-thiazole in lab experiments is its potential therapeutic properties. This compound has shown promising results in various neurological disorders and cancer. Additionally, the synthesis of this compound is relatively straightforward, and it can be obtained in high yields and purity. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

The potential therapeutic properties of 4-(3-Fluorophenyl)-5-methyl-2-piperidin-4-yl-1,3-thiazole have opened up new avenues for research. Some of the future directions in this field include:
1. Investigating the mechanism of action of this compound in various neurological disorders and cancer.
2. Developing new derivatives of this compound with improved therapeutic properties.
3. Conducting clinical trials to determine the safety and efficacy of this compound in humans.
4. Investigating the potential of this compound as a diagnostic tool for various neurological disorders.
5. Studying the pharmacokinetics and pharmacodynamics of this compound in various animal models.
Conclusion
In conclusion, this compound is a chemical compound that has shown promising results in scientific research. This compound has potential therapeutic properties in various neurological disorders and cancer. The synthesis method of this compound is relatively straightforward, and it can be obtained in high yields and purity. Further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 4-(3-Fluorophenyl)-5-methyl-2-piperidin-4-yl-1,3-thiazole has been reported in the literature. One of the methods involves the reaction of 3-fluoroacetophenone with 2-amino-4-methylpiperidine in the presence of phosphorus pentoxide and sulfur to yield the corresponding thiazole derivative. This method has been optimized to achieve high yields and purity of the product.

Scientific Research Applications

4-(3-Fluorophenyl)-5-methyl-2-piperidin-4-yl-1,3-thiazole has been studied for its potential therapeutic properties. It has been reported to exhibit anticonvulsant, anxiolytic, and antidepressant activities in animal models. This compound has also been investigated for its neuroprotective effects in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. Furthermore, this compound has shown promising results in the treatment of cancer and inflammation.